Incorporation of chlorinated analogues of aliphatic amino acids during cell-free protein synthesis†‡

Chemical Communications Pub Date: 2010-11-22 DOI: 10.1039/C0CC02879G

Abstract

3-Chloro-Abu and 4-chloro-Nva are biosynthetically incorporated into E. coli peptidyl-Pro cis-trans isomerase B, as substitutes for Val and Leu, respectively. The extent of incorporation is up to ∼90%, and substituted protein is catalytically active. By contrast, 4-chloro-Val is not an effective replacement for Ile.

Graphical abstract: Incorporation of chlorinated analogues of aliphatic amino acids during cell-free protein synthesis
Incorporation of chlorinated analogues of aliphatic amino acids during cell-free protein synthesis†‡
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Chemical Communications
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